Cas no 1853217-71-6 (4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride)

• Product Name: 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride
• CAS No: 1853217-71-6
• MF: C₁₂H₁₇Cl₂NO₂S
• MW: 310.23988032341
• CID: 5201746
• Update Time: 2025-11-01

4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride

• Inchi： 1S/C12H16ClNO2S.ClH/c1-17(15,16)12-3-2-10(8-11(12)13)9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3;1H
• InChI Key： USSABXKVFVBIBH-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(S(C)(=O)=O)C(Cl)=C2)CC1.[H]Cl

Additional information on 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride

Introduction to 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride (CAS No. 1853217-71-6)

4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1853217-71-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both chloro and methylsulfonyl substituents on a phenyl ring, which are known to modulate its pharmacokinetic and pharmacodynamic properties, making it a subject of intense research interest.

The 3-chloro and 4-(methylsulfonyl) functional groups play pivotal roles in determining the compound's interaction with biological targets. The chloro group, typically found in many bioactive molecules, is known for its ability to enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions. On the other hand, the methylsulfonyl moiety contributes to the molecule's lipophilicity and can influence metabolic stability, which are critical factors in drug design. The combination of these substituents on a piperidine core suggests that this compound may exhibit unique properties suitable for various pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives due to their broad spectrum of biological activities. Piperidine derivatives have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. Specifically, compounds with similar structural motifs have shown promise as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride is no exception and has been investigated for its potential role in modulating key biological pathways.

One of the most compelling aspects of this compound is its potential as a lead candidate for drug development. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, enabling medicinal chemists to optimize its pharmacological profile. For instance, modifications around the piperidine ring or the phenyl substituents could enhance solubility, reduce toxicity, or improve target specificity. Such flexibility makes this compound an attractive scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive compounds like 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride. These technologies allow researchers to predict binding affinities, metabolic stability, and other critical parameters with remarkable accuracy before conducting expensive wet-lab experiments. This approach has significantly reduced the time and cost associated with drug discovery, making it possible to identify promising candidates more efficiently.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulation development and clinical studies. Solubility is a key factor in determining bioavailability, and improving it can lead to better drug delivery systems. Additionally, the salt form can stabilize the compound during storage and transportation, ensuring its integrity until it reaches the end-user.

From a mechanistic standpoint, researchers have hypothesized that 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride may interact with various biological targets by occupying binding pockets that are conserved across different protein families. For example, the piperidine ring can mimic the conformational flexibility of natural amino acid side chains in protein active sites. The chloro and methylsulfonyl groups can then engage in specific interactions such as hydrogen bonding or π-stacking interactions with residues lining these pockets.

The compound's potential therapeutic applications are broad and span multiple disease areas. In oncology research, piperidine derivatives have been explored as inhibitors of tyrosine kinases and other enzymes involved in cancer cell proliferation. Similarly, in neurology research, 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride might serve as a precursor for drugs targeting neurotransmitter receptors or ion channels implicated in neurological disorders such as Alzheimer's disease or Parkinson's disease.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate affinity for certain enzyme targets while maintaining selectivity over others. These findings are encouraging but require further validation through more comprehensive binding assays and functional studies. Additionally, 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride's interaction with cytochrome P450 enzymes will be critical to assess its metabolic fate and potential drug-drug interactions.

The synthesis of 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the phenyl ring followed by functional group transformations at the piperidine core. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one without compromising on quality.

As research progresses, 4-(3-Chloro-4-(methylsulfonyl)phenyl)piperidine hydrochloride is expected to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas. Its unique structural features offer opportunities for innovation while its well-characterized properties provide a solid foundation for further development work.